Cas no 1172818-61-9 (N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide)

• Product Name: N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide
• CAS No: 1172818-61-9
• MF: C₂₀H₂₅N₅O₂S
• MW: 399.50980257988
• CID: 6411245
• PubChem ID: 135912392
• Update Time: 2025-07-16

N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide
• VU0640278-1
• F5281-0010
• AKOS024504741
• 1172818-61-9
• N-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-propylpentanamide

• Inchi： 1S/C20H25N5O2S/c1-4-7-14(8-5-2)19(27)22-17-12-15(16-9-6-10-28-16)24-25(17)20-21-13(3)11-18(26)23-20/h6,9-12,14H,4-5,7-8H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key： NJMGSOBGQQKFOF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N(C2=NC(C)=CC(N2)=O)N=1)NC(C(CCC)CCC)=O

Computed Properties

• Exact Mass: 399.17289623g/mol
• Monoisotopic Mass: 399.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide

Professional Introduction to N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide (CAS No. 1172818-61-9)

N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide (CAS No. 1172818-61-9) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of this compound is highly sophisticated, featuring a combination of heterocyclic rings that are known to exhibit a wide range of pharmacological properties. Specifically, the presence of a pyrimidine ring substituted with a methyl group and an oxo group at the 6-position, alongside a dihydropyrimidinone core, contributes to its unique chemical profile. Additionally, the incorporation of a thiophene ring at the 3-position and a pyrazole ring at the 5-position further enhances its complexity and potential for biological interaction.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that incorporate multiple heterocyclic systems. The synergistic effects of these heterocycles can lead to compounds with enhanced binding affinity and selectivity towards biological targets. This compound, with its multifaceted structural features, is well-positioned to be investigated for its potential in modulating various biological pathways.

One of the most compelling aspects of N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-propylpentanamide is its potential role in inhibiting key enzymes involved in cancer progression. Preclinical studies have demonstrated that molecules with similar structural motifs can interfere with critical signaling pathways that are aberrantly activated in tumor cells. The pyrimidine and pyrazole moieties are particularly noteworthy, as they have been shown to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases.

The thiophene ring, another prominent feature of this compound, has also been implicated in various pharmacological activities. Thiophene derivatives are known for their ability to interact with biological targets in ways that can lead to therapeutic effects. For instance, some thiophene-based compounds have demonstrated anti-inflammatory and antimicrobial properties. The presence of thiophen at the 3-position of this molecule may contribute to its overall pharmacological profile by enhancing its ability to interact with specific biological receptors or enzymes.

Furthermore, the propylpentanamide moiety at the terminal position of the molecule adds another layer of complexity. This amide group can influence the solubility and metabolic stability of the compound, which are critical factors in determining its bioavailability and efficacy. The amide functionality may also participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions between such complex molecules and their biological targets. By utilizing techniques such as molecular docking and molecular dynamics simulations, scientists can predict how N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yi)-3-(thiophen-2-yl)-1H-pyrazol-5-yi-2-propylpentanamide might bind to specific proteins or enzymes. These computational approaches have been instrumental in identifying promising candidates for further experimental validation.

In addition to its potential as an anti-cancer agent, this compound may also have applications in other therapeutic areas. For example, its structural features could make it a viable candidate for developing drugs targeting neurological disorders. The heterocyclic rings present in this molecule are known to interact with receptors and enzymes that play crucial roles in neurobiology. By modulating these interactions, N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yi)-3-(thiophen-2-yi)-1H-pyrazol-5-yi-2-propylpentanamide could potentially alleviate symptoms associated with conditions such as epilepsy or neurodegenerative diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, which is crucial for both academic research and industrial applications.

Efforts are ongoing to optimize the synthesis of N-1-(4methyl^oxo-(dihydro pyrimidin ) - 3 - (thiophen) - 5 - yl) - propylpentanamide (CAS No. 11728 18 61 9) to enhance scalability and cost-effectiveness. Industrial partners are particularly interested in streamlining synthetic pathways to facilitate large-scale production for preclinical and clinical studies. The development of robust synthetic strategies is essential for translating laboratory discoveries into viable therapeutic options.

The pharmacokinetic properties of this compound are also under investigation. Understanding how N-1-(4methyl - 6